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Compound of Interest

Compound Name: 19-Oxocinobufagin

Cat. No.: B2450094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for confirming the molecular targets of 19-
Oxocinobufagin, a cardiotonic steroid with potential therapeutic applications. Due to the

limited availability of direct experimental data for 19-Oxocinobufagin, this document leverages

findings from closely related bufadienolides, namely cinobufagin and bufalin, to propose a

validation strategy for its putative molecular targets. The primary candidate targets identified

through comparative analysis are Na+/K+-ATPase, and key components of the STAT3 and

PI3K/Akt signaling pathways.

Comparative Inhibitory Activity of Related
Bufadienolides
While specific IC50 values for 19-Oxocinobufagin are not readily available in the public

domain, the inhibitory activities of the structurally similar compounds bufalin and cinobufagin

against Na+/K+-ATPase provide a valuable reference point for its expected potency.
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Compound Target
Species/Isofor
m

IC50 (µM) Reference

Bufalin Na+/K+-ATPase Rat α1/β1 0.85 [1]

Bufalin Na+/K+-ATPase Rat α2/β1 10.6 [1]

Cinobufagin Na+/K+-ATPase Not Specified ~0.05 (Kd) [2]

Note: The value for cinobufagin is the dissociation constant (Kd), which is indicative of high

affinity.

Proposed Experimental Workflow for Target
Validation
The following workflow is proposed to systematically validate the molecular targets of 19-
Oxocinobufagin.
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Caption: Proposed experimental workflow for the validation of 19-Oxocinobufagin's molecular

targets.

Key Signaling Pathways
Based on the activity of related compounds, 19-Oxocinobufagin is predicted to modulate the

STAT3 and PI3K/Akt signaling pathways, which are critical in cell survival and proliferation.
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Caption: Postulated inhibition of the JAK/STAT3 signaling pathway by 19-Oxocinobufagin.

PI3K/Akt Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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